Cas no 88067-53-2 (Benzenemethanamine, N-(6-methyl-4,5-heptadienyl)-)

• Product name: Benzenemethanamine, N-(6-methyl-4,5-heptadienyl)-
• CAS No: 88067-53-2
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 646538
• PubChem ID: 11095999

Benzenemethanamine, N-(6-methyl-4,5-heptadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(6-methyl-4,5-heptadienyl)-
• N-benzyl-6-methylhepta-4,5-dien-1-amine
• DTXSID90455065
• 88067-53-2

• Inchi： InChI=1S/C15H21N/c1-14(2)9-5-4-8-12-16-13-15-10-6-3-7-11-15/h3,5-7,10-11,16H,4,8,12-13H2,1-2H3
• InChI Key： JJRYDPGOMVILPF-UHFFFAOYSA-N
• SMILES： CC(=C=CCCCNCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų